Cas no 5422-01-5 (a-Butylpiperonyl Alcohol)

• Product name: a-Butylpiperonyl Alcohol
• CAS No: 5422-01-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 383624
• PubChem ID: 221658

a-Butylpiperonyl Alcohol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanol,a-butyl-
• α-Butylpiperonyl Alcohol
• Α-BUTYLPIPERONYL ALCOHOL,COLOURLESS OIL
• 1-(1,3-benzodioxol-5-yl)pentan-1-ol
• AKOS014484848
• DTXSID30278194
• 1-(3,4-methylenedioxyphenyl)-pentanol
• NSC-6605
• 5422-01-5
• SCHEMBL530292
• FT-0664163
• 1-(Benzo[d][1,3]dioxol-5-yl)pentan-1-ol
• a-Butylpiperonyl alcohol
• NSC6605
• 1-(1,3-Benzodioxol-5-yl)-1-pentanol; alpha-Butyl-1,3-benzodioxole-5-methanol; NSC 6605;
• alpha-Butylpiperonyl Alcohol
• a-Butylpiperonyl Alcohol

• Inchi： InChI=1S/C12H16O3/c1-2-3-4-10(13)9-5-6-11-12(7-9)15-8-14-11/h5-7,10,13H,2-4,8H2,1H3
• InChI Key： HVIYWLGVHHVGKB-UHFFFAOYSA-N
• SMILES： CCCCC(C1=CC2=C(C=C1)OCO2)O

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Density: 1.149
• Boiling Point: 320.9°Cat760mmHg
• Flash Point: 147.9°C
• Refractive Index: 1.546
• PSA: 38.69000
• LogP: 2.63890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles